Cas no 510764-57-5 (Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine)

Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine is a tertiary amine compound featuring a tetrahydro-pyrimidinyl substituent. Its molecular structure combines a flexible propyl linker with a dimethylamino group, enhancing its utility as an intermediate in organic synthesis and pharmaceutical applications. The tetrahydro-pyrimidine moiety contributes to its potential as a ligand or building block for heterocyclic chemistry. This compound exhibits favorable reactivity in alkylation and acylation reactions due to its nucleophilic nitrogen centers. Its balanced polarity and moderate basicity make it suitable for catalytic and coordination chemistry. The product is typically handled under inert conditions to preserve stability, and its purity is critical for reproducible synthetic outcomes.

Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine structure

510764-57-5 structure

Product Name:Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine

CAS No:510764-57-5

MF:C₉H₂₁N₃

MW:171.283141851425

MDL:MFCD03724735

CID:1072612

PubChem ID:753789

Update Time:2025-06-07

Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine Chemical and Physical Properties

Names and Identifiers

- Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine
- [3-(1,3-diazinan-1-yl)propyl]dimethylamine
- AC1LFHE9
- AG-B-20735
- CTK6I0666
- Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-am
- EU-0048381
- MolPort-002-499-034
- N,N-Dimethyl-3-(tetrahydropyrimidin-1(2H)-yl)propan-1-amine
- F73337
- SB56928
- AKOS006277563
- MFCD03724735
- 3-(1,3-diazinan-1-yl)-N,N-dimethylpropan-1-amine
- 510764-57-5
- DTXSID40353800
- MDL： MFCD03724735
- Inchi： 1S/C9H21N3/c1-11(2)6-4-8-12-7-3-5-10-9-12/h10H,3-9H2,1-2H3
- InChI Key： CWJPMGXDTZDMJF-UHFFFAOYSA-N
- SMILES： N1(CNCCC1)CCCN(C)C

Computed Properties

Exact Mass: 171.173547683g/mol
Monoisotopic Mass: 171.173547683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 18.5Å²

Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Dimethyl-[3-(tetrahydro-pyrimidin-1-yl)-propyl]-amine Pricemore >>

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